3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H9ClN2O3S/c16-13-11-6-1-2-7-12(11)22-14(13)15(19)17-9-4-3-5-10(8-9)18(20)21/h1-8H,(H,17,19)
• InChI Key: QNAOVPRCZMQYST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])Cl
• Molecular Formula: C15H9ClN2O3S
• Molecular Weight: 332.8 g/mol

Description

3-Chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide is a synthetic small molecule featuring a benzothiophene core substituted with a chlorine atom at position 3 and a carboxamide group linked to a 3-nitrophenyl moiety. This compound belongs to a broader class of benzothiophene derivatives, which are of significant interest in medicinal chemistry due to their diverse biological activities, including antiviral, anticancer, and antimicrobial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzothiophene Core: The benzothiophene core can be synthesized through a cyclization reaction involving a suitable precursor, such as 2-bromothiophene, under palladium-catalyzed conditions.

Introduction of the Chloro Group: The chloro group can be introduced via a chlorination reaction using reagents like thionyl chloride or phosphorus pentachloride.

Nitration of the Phenyl Ring: The nitrophenyl group can be introduced through a nitration reaction using concentrated nitric acid and sulfuric acid.

Formation of the Carboxamide Group: The carboxamide group can be formed by reacting the intermediate compound with an appropriate amine under suitable conditions.

Industrial Production Methods

Industrial production methods for 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to minimize by-products and waste.

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzothiophene derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

Antibacterial Activity
One of the primary applications of 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide is its potential as an antibacterial agent. Recent studies have indicated that compounds with a similar structure exhibit potent activity against a range of bacteria, including strains resistant to conventional antibiotics. For instance, nitrothiophene carboxamides have shown efficacy against E. coli, Klebsiella spp., Shigella spp., and Salmonella spp. . The mechanism involves activation by bacterial nitroreductases, which convert the prodrug into its active form.

Case Study: Antimycobacterial Activity
A related study focusing on 3-substituted compounds demonstrated that certain derivatives exhibited significant activity against Mycobacterium tuberculosis with minimal cytotoxicity in human cell lines . This suggests that 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide could be developed further for treating tuberculosis.

Structure-Activity Relationship (SAR) Studies

Understanding the structure-activity relationship is crucial for optimizing the efficacy of compounds like 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide. SAR studies indicate that modifications to the benzothiophene core and the nitrophenyl group can significantly alter biological activity. For instance, varying substituents on the phenyl ring can enhance or reduce antibacterial potency .

Material Science Applications

Organic Electronics
The compound's unique electronic properties make it a candidate for applications in organic electronics. Its ability to act as a semiconductor could facilitate advancements in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research into thiophene-based compounds has shown promising results in enhancing charge transport properties .

Compound Structure	Target Organism	Minimum Inhibitory Concentration (MIC)	Reference
3-Chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide	E. coli	TBD
Related Nitrothiophene Carboxamides	Klebsiella spp.	TBD
3-Substituted Benzothiophenes	Mycobacterium tuberculosis	12.5 μg/mL

Future Research Directions

Further research is warranted to explore:

• Optimizing Synthesis : Developing efficient synthetic routes to enhance yield and purity.
• Mechanistic Studies : Investigating the precise mechanisms of action against targeted pathogens.
• Formulation Development : Creating effective delivery systems for enhanced bioavailability.

Mechanism of Action

The mechanism of action of 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the nitrophenyl group may contribute to its ability to form reactive intermediates, which can interact with cellular components and exert biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Molecular Properties

The benzothiophene carboxamide scaffold is shared among numerous derivatives, with variations in substituents leading to distinct physicochemical and biological profiles. Below is a comparative analysis of key analogs:

Table 1: Structural and Molecular Comparisons

Compound Name	Substituent on Amide Nitrogen	Molecular Formula	Molecular Weight	Key Features
3-Chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide	3-Nitrophenyl	C₁₅H₉ClN₂O₃S	332.76	Nitro group enhances electron deficiency
SAG (Smoothened agonist)	4-(Methylamino)cyclohexyl and 3-(4-pyridinyl)benzyl	C₂₈H₂₈ClN₃OS	490.1	Dual substituents; potent Hedgehog pathway activation
TPB (Antiviral agent)	(Amino)carbonothioyl	C₁₀H₆ClN₃OS₂	291.76	Thiourea linkage; inhibits ZIKV RdRp
3-Chloro-N-[3-(propionylamino)phenyl]-...	3-Propionylaminophenyl	C₁₈H₁₅ClN₂O₂S	358.84	Amide with aliphatic chain; uncharacterized activity
3-Chloro-6-methyl-N-phenyl-...	Phenyl	C₁₆H₁₂ClNOS	293.79	Methyl on benzothiophene; simple phenyl substituent

Key Observations :

• Electron-Withdrawing vs.
• Complexity of Substituents : SAG employs bulky, branched substituents to enhance interactions with the Smoothened receptor, whereas simpler analogs (e.g., ) may lack such specificity.
• Thiourea vs. Carboxamide Linkages : TPB replaces the carboxamide with a thiourea group, enabling hydrogen bonding with viral polymerase residues.

Key Insights :

• Target Specificity : SAG’s dual substituents enable precise modulation of the Smoothened receptor, while TPB’s thiourea group targets viral polymerases .

Biological Activity

3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential applications based on recent research findings.

Chemical Structure and Properties

The compound is characterized by a benzothiophene core, which is known for its significant role in various biological activities. The presence of the chloro and nitrophenyl groups enhances its chemical reactivity and biological profile. Its molecular formula is $C_{14}H_{10}ClN_{3}O_{2}S$ with a molecular weight of approximately 333.76 g/mol .

Biological Activity Overview

Research indicates that 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide exhibits several notable biological activities:

• Antimicrobial Activity : The compound has shown potential against various bacterial strains, including Staphylococcus aureus and Escherichia coli. In vitro studies demonstrate significant inhibition of bacterial growth at varying concentrations, suggesting its use as an antimicrobial agent .
• Anticancer Properties : Preliminary studies indicate that this compound may induce apoptosis in cancer cells by disrupting cellular signaling pathways. The mechanism may involve the inhibition of specific enzymes or receptors critical for cancer cell survival .
• Anti-inflammatory Effects : The compound has been studied for its anti-inflammatory properties, potentially reducing the production of pro-inflammatory cytokines .

The biological activity of 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide is largely attributed to its interaction with various molecular targets:

• Enzyme Inhibition : It may inhibit enzymes involved in metabolic pathways, leading to reduced bacterial proliferation or cancer cell growth.
• Cell Membrane Disruption : In antimicrobial applications, the compound might disrupt bacterial cell membranes, leading to cell lysis .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Properties
3-chloro-N-(2-hydroxyphenyl)-1-benzothiophene-2-carboxamide	Hydroxy group instead of nitro	Enhanced solubility and potential for hydrogen bonding
3-chloro-N-(4-methylphenyl)-1-benzothiophene-2-carboxamide	Methyl substitution	Altered electronic properties affecting biological activity
3-chloro-N-(4-nitrophenyl)quinoxalin-2-amine	Quinoxaline core	Different pharmacological profiles due to core structure differences

The presence of both chloro and nitro groups on the phenyl ring, combined with the benzothiophene structure, imparts distinct electronic and steric properties that differentiate it from similar compounds .

Case Studies and Research Findings

Recent studies have provided empirical evidence supporting the biological activities of this compound:

• Antimicrobial Screening : A study evaluated the antibacterial efficacy against Gram-positive and Gram-negative bacteria using the cup-plate method. Results indicated that compounds with similar structures exhibited varying degrees of activity, highlighting the potential for further development .
• Cytotoxicity Testing : In vitro cytotoxicity assays against human cancer cell lines demonstrated that certain derivatives of benzothiophene compounds can significantly reduce cell viability at low concentrations. This suggests a promising avenue for anticancer drug development .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 3-chloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide, and what reaction conditions are critical for yield optimization?

• Methodological Answer : The compound is typically synthesized via multi-step reactions, starting with the formation of the benzothiophene core. A common approach involves coupling 3-chloro-1-benzothiophene-2-carbonyl chloride with 3-nitroaniline under Schotten-Baumann conditions (e.g., in dichloromethane with a base like triethylamine at 0–5°C). Post-reaction purification via column chromatography (silica gel, ethyl acetate/hexane) is critical to isolate the product . Yield optimization requires strict control of stoichiometry, temperature, and anhydrous conditions to minimize side reactions like hydrolysis of the acyl chloride intermediate.

Q. How can nuclear magnetic resonance (NMR) spectroscopy be used to confirm the structure of this compound?

• Methodological Answer :

• ¹H NMR : Key signals include aromatic protons of the benzothiophene ring (δ 7.2–8.5 ppm, split due to coupling with adjacent substituents) and the nitro-phenyl group (δ 8.1–8.3 ppm for meta-substituted nitro protons). The absence of -NH₂ peaks confirms successful amide bond formation.
• ¹³C NMR : Peaks at ~165 ppm confirm the carbonyl group (C=O), while signals for the benzothiophene and nitrophenyl carbons appear in the 115–150 ppm range .
• Comparative analysis with literature data (e.g., HRMS for molecular ion validation) is essential .

Q. What challenges arise in determining the solubility of this compound, and how can researchers address them experimentally?

• Methodological Answer : Solubility data for this compound may be scarce or inconsistent due to its hydrophobic aromatic backbone and polar nitro/amide groups . Researchers should systematically test solubility in solvents like DMSO (common for biological assays), acetonitrile, and chloroform using UV-Vis spectroscopy or gravimetric methods. For low solubility, co-solvents (e.g., PEG-400) or surfactants (e.g., Tween-80) can enhance dissolution .

Advanced Research Questions

Q. How can conflicting spectral or crystallographic data for structurally similar derivatives inform experimental design for this compound?

• Methodological Answer : Discrepancies in solubility or spectral data (e.g., nitro group vibrational modes in IR) may arise from polymorphism or solvent effects. For example, X-ray crystallography of analogues (e.g., 3-chloro-N-phenylbenzothiophene carboxamides) reveals planar amide linkages and π-stacking interactions, which influence solubility . Researchers should cross-validate findings using multiple techniques (e.g., PXRD for crystallinity, DSC for thermal stability) and compare with structurally related compounds .

Q. What strategies are effective in optimizing reaction conditions to mitigate byproduct formation during synthesis?

• Methodological Answer :

• Temperature Control : Lower temperatures (0–5°C) during acylation reduce side reactions like nitrophenyl group reduction.
• Catalyst Selection : Use of DMAP (4-dimethylaminopyridine) as a catalyst accelerates coupling efficiency.
• Workup Protocols : Quenching with ice-cold water followed by extraction with ethyl acetate minimizes hydrolysis of the amide bond .
• In-situ Monitoring : TLC or LC-MS at intermediate steps identifies byproducts early, enabling adjustments (e.g., excess reagent addition) .

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced biological activity?

• Methodological Answer : SAR analysis of analogues (e.g., 3-chloro-6-fluoro-N-(5-nitrothiazol-2-yl)benzothiophene carboxamide) shows that electron-withdrawing groups (e.g., -NO₂, -Cl) enhance antimicrobial activity by improving target binding . Systematic modification of the nitrophenyl group (e.g., introducing -CF₃ or -SO₂CH₃) and testing against enzyme targets (e.g., bacterial dihydrofolate reductase) can identify potent derivatives .

Q. What advanced techniques resolve ambiguities in molecular conformation when crystallographic data is unavailable?

• Methodological Answer :

• DFT Calculations : Predict stable conformers and compare with experimental NMR coupling constants (e.g., J values for aromatic protons).
• NOESY NMR : Identifies spatial proximity of protons (e.g., between benzothiophene and nitrophenyl groups) to infer 3D structure .
• Comparative Analysis : Use crystallographic data from structurally similar compounds (e.g., 3-chloro-N-phenyloxirane-2-carboxamide) to model plausible conformations .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported solubility or stability data for this compound?

• Methodological Answer : Contradictions may arise from differences in purity, crystallinity, or measurement techniques. For example, solubility in DMSO reported as "not available" in some sources versus measurable in others suggests batch-specific variability. Researchers should:

Reproduce experiments under standardized conditions (e.g., 25°C, inert atmosphere).

Characterize purity via HPLC (>95%) and crystallinity via PXRD.

Publish detailed protocols (solvent grade, equilibration time) to enable cross-lab validation .